N~2~-(4-ethylphenyl)-N~2~-(phenylsulfonyl)-N~1~-[2-(1-pyrrolidinylcarbonyl)phenyl]glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-4-ethylanilino]-N-[2-(pyrrolidine-1-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C27H29N3O4S/c1-2-21-14-16-22(17-15-21)30(35(33,34)23-10-4-3-5-11-23)20-26(31)28-25-13-7-6-12-24(25)27(32)29-18-8-9-19-29/h3-7,10-17H,2,8-9,18-20H2,1H3,(H,28,31)
• InChI Key: NSNBVRRMMNKAPK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)N3CCCC3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C27H29N3O4S
• Molecular Weight: 491.6 g/mol

Description

The compound "N2-(4-ethylphenyl)-N2-(phenylsulfonyl)-N1-[2-(1-pyrrolidinylcarbonyl)phenyl]glycinamide" falls within the class of organic compounds characterized by the presence of a glycinate derivative and phenylsulfonyl groups. This type of molecular structure is often explored in the context of synthesizing compounds with potential biological activities or exploring new reaction pathways.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step organic reactions. For instance, Hombrecher and Horter (1990) described the synthesis of pyrroles from ethyl glycinate derivatives through a base-catalyzed intramolecular Knoevenagel condensation (Hombrecher & Horter, 1990). Similarly, Braña, Castellano, and Yunta (1990) reported the synthesis of N,N′-Bis(phenylsulfonyl)-1,2-bis(4-pyridyl)ethylenediamines, showing the potential pathways for synthesizing complex molecules with phenylsulfonyl groups (Braña, Castellano, & Yunta, 1990).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by a complex arrangement of rings and functional groups. Fernández et al. (2014) explored the structure of related sulfonyl compounds, providing insights into the geometrical and electronic characteristics of these molecules (Fernández et al., 2014).

Chemical Reactions and Properties

Compounds with phenylsulfonyl groups participate in a variety of chemical reactions. For example, the research by Bailey (1999) on 4-(Arylsulfonyl)glycals in synthesis highlights the reactivity of similar molecular structures in forming new bonds and structures (Bailey, 1999).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and boiling point, can be inferred from their molecular structure. However, specific studies on the physical properties of this exact compound were not found in the available literature.

Chemical Properties Analysis

Chemical properties, such as reactivity, stability, and functional group behavior, are often determined by experimental studies. Carotti et al. (1984) provided insights into the chemical behavior of related compounds through structure-activity relationship studies (Carotti et al., 1984).